Cas no 2229016-18-4 (4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol)

• Product Name: 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol
• CAS No: 2229016-18-4
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 6055053
• PubChem ID: 165690905
• Update Time: 2025-10-31

4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol
• EN300-1765989
• 2229016-18-4

• Inchi： 1S/C11H12O2/c1-4-11(2,3)9-6-5-8(12)7-10(9)13/h1,5-7,12-13H,2-3H3
• InChI Key： NICTWEZJURHQDE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C#C)(C)C)O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol

Research Briefing on 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol (CAS: 2229016-18-4) in Chemical Biology and Pharmaceutical Applications

The compound 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol (CAS: 2229016-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and pharmacological relevance, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight the compound's role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Its dihydroxybenzene core, coupled with the alkyne-functionalized side chain, enables versatile chemical modifications, making it a valuable scaffold for drug discovery. For instance, a 2023 study in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting NF-κB signaling pathways, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol has shown promise in oncology research. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported its ability to induce apoptosis in triple-negative breast cancer cells via ROS-mediated mechanisms. The compound's selectivity for cancer cells over normal cells underscores its potential as a targeted therapeutic agent, though further in vivo validation is required.

From a synthetic chemistry perspective, advances in green chemistry have optimized the production of this compound. A 2023 ACS Sustainable Chemistry & Engineering paper detailed a solvent-free, catalytic method to synthesize 2229016-18-4 with a 92% yield, reducing environmental impact while maintaining high purity. This innovation addresses scalability challenges previously associated with its industrial production.

Despite these advancements, gaps remain in understanding the compound's pharmacokinetics and long-term safety profile. Ongoing clinical trials (e.g., NCT05512392) are evaluating derivatives of 4-(2-methylbut-3-yn-2-yl)benzene-1,3-diol for neurodegenerative diseases, with preliminary data expected in late 2024. Future research directions may explore its applications in combination therapies and nanotechnology-based delivery systems to enhance bioavailability.